Cas no 872513-57-0 (Benzenamine, 2-[[4-(trifluoromethyl)phenyl]thio]-)

Benzenamine, 2-[[4-(trifluoromethyl)phenyl]thio]- structure
872513-57-0 structure
Product Name:Benzenamine, 2-[[4-(trifluoromethyl)phenyl]thio]-
CAS No:872513-57-0
MF:C13H10F3NS
MW:269.285412311554
CID:1867668
PubChem ID:71413335
Update Time:2025-04-21

Benzenamine, 2-[[4-(trifluoromethyl)phenyl]thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-[[4-(trifluoromethyl)phenyl]thio]-
    • 2-[4-(trifluoromethyl)phenyl]sulfanylaniline
    • BASREWUSAPEZEW-UHFFFAOYSA-N
    • 872513-57-0
    • 2-{[4-(Trifluoromethyl)phenyl]sulfanyl}aniline
    • A1-05061
    • DTXSID20832860
    • Inchi: 1S/C13H10F3NS/c14-13(15,16)9-5-7-10(8-6-9)18-12-4-2-1-3-11(12)17/h1-8H,17H2
    • InChI Key: BASREWUSAPEZEW-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1N)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

  • Exact Mass: 269.04860498Da
  • Monoisotopic Mass: 269.04860498Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 51.3Ų
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